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Compound of Interest

Compound Name: 2-Nitrosopyridine

Cat. No.: B15602172 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for 2-Nitrosopyridine, compiled from available research and safety data for

structurally related compounds. No specific Safety Data Sheet (SDS) for 2-Nitrosopyridine
was readily available. Therefore, the information presented, particularly regarding hazard

classifications and quantitative toxicity, is extrapolated from analogous compounds such as 2-

Nitropyridine and 2-Amino-5-nitropyridine. Researchers, scientists, and drug development

professionals should handle 2-Nitrosopyridine with extreme caution and perform a thorough

risk assessment before use.

Hazard Identification and Classification
While specific hazard classifications for 2-Nitrosopyridine are not well-documented, based on

the data for related nitro and amino-pyridine compounds, it should be treated as a potentially

hazardous substance. The following tables summarize the known hazards of similar

compounds, which should be considered as potential hazards for 2-Nitrosopyridine.

Table 1: Hazard Statements for Related Pyridine Compounds
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Hazard Statement Code Description Source Compound(s)

H301 Toxic if swallowed 2-Nitropyridine[1]

H312 Harmful in contact with skin 2-Nitropyridine[1]

H315 Causes skin irritation 2-Nitropyridine[1]

H319 Causes serious eye irritation 2-Nitropyridine[1]

H335 May cause respiratory irritation 2-Nitropyridine[1]

H302 Harmful if swallowed 2-Amino-5-nitropyridine[2]

Table 2: GHS Pictograms for Related Compounds

Pictogram Hazard Class

alt text Acute Toxicity (fatal or toxic)

alt text

Skin/Eye Irritation, Skin Sensitization, Acute

Toxicity (harmful), Narcotic Effects, Respiratory

Tract Irritation

Note: These pictograms are associated with 2-Nitropyridine and are indicative of the potential

hazards of 2-Nitrosopyridine.

Personal Protective Equipment (PPE)
Consistent with handling potentially toxic and irritating chemicals, the following personal

protective equipment should be utilized.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or

face shield.

To prevent eye irritation or

damage from splashes.[2][3]

Skin Protection

Impervious gloves (e.g., nitrile

rubber), lab coat, and full-body

clothing.

To prevent skin contact, which

may be harmful or cause

irritation.[2][3]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[3] If ventilation is inadequate,

a NIOSH/MSHA approved

respirator for organic vapors

and particulates is

recommended.

To avoid inhalation, which may

cause respiratory irritation.[2]

Handling and Storage
Prudent laboratory practices are essential when working with 2-Nitrosopyridine.

Safe Handling Procedures:

Work in a well-ventilated area, preferably a chemical fume hood.[3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Wash hands and any exposed skin thoroughly after handling.[2][4]

Do not eat, drink, or smoke in the work area.[2][4]

Ground and secure containers when transferring material to prevent static discharge.[2]

Take off contaminated clothing and wash it before reuse.[2]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
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For solutions, it is recommended to aliquot and store at -20°C for up to one month or -80°C

for up to six months to prevent degradation from repeated freeze-thaw cycles.[5]

Store locked up, away from incompatible materials.[3]

First Aid Measures
In case of exposure, immediate medical attention is required.

Table 4: First Aid Procedures

Exposure Route Procedure

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician. Rinse mouth. Do

NOT induce vomiting.[3]

Inhalation

IF INHALED: Remove person to fresh air and

keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

[2][3]

Skin Contact

IF ON SKIN: Wash with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing

and wash before reuse.[2][3]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[3]

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection. Avoid breathing vapors and dust. Ensure adequate ventilation.[2]

Environmental Precautions: Prevent the material from entering drains or watercourses.[2]

Containment and Cleanup: For solid spills, cover with a plastic sheet to minimize spreading

and avoid creating dust. Mechanically scoop up the material and place it in a suitable

container for disposal. Clean the contaminated surface thoroughly.[2] For liquid spills, absorb

with an inert material and place in a chemical waste container.

Disposal Considerations
Dispose of 2-Nitrosopyridine and its containers in accordance with local, regional, and

national regulations. It is recommended to use a licensed disposal company. The material may

be dissolved in a combustible solvent and burned in a chemical incinerator equipped with an

afterburner and scrubber.[6]

Visualized Workflows
The following diagrams illustrate key safety and experimental workflows for handling 2-
Nitrosopyridine.
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Safe Handling Workflow for 2-Nitrosopyridine

Risk Assessment

Don PPE
(Goggles, Gloves, Lab Coat)

Work in Fume Hood

Weigh/Measure Compound

Perform Experiment

Decontaminate Work Area

Proper Waste Disposal

Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Nitrosopyridine.
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Experimental Workflow with Safety Checkpoints

Preparation

Reaction

Work-up & Analysis

Cleanup

Prepare Reagents

Handle 2-Nitrosopyridine
in Fume Hood

Prepare Reaction Mixture

Initiate Reaction

Monitor Reaction Progress

Quench Reaction

Extraction/Purification
(Handle solvents in ventilated area)

Analyze Product

Dispose of Waste
(Segregate waste streams)

Clean Glassware

Click to download full resolution via product page

Caption: Experimental workflow highlighting critical safety checkpoints.
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Experimental Protocols
While specific experimental protocols for 2-Nitrosopyridine are diverse depending on its

application (e.g., as a dienophile in Diels-Alder reactions or in the synthesis of antibiotics), the

following provides a generalized protocol for its use as a derivatization reagent, with an

emphasis on safety.[5][7]

Objective: Derivatization of a diene-containing analyte for analysis.

Materials:

2-Nitrosopyridine

Analyte containing a conjugated diene

Anhydrous solvent (e.g., DMSO, PEG300, Saline)[5]

Reaction vessel (e.g., sealed vial)

Standard laboratory glassware

Analytical instrument (e.g., LC-MS)

Methodology:

Preparation of 2-Nitrosopyridine Solution:

Under a chemical fume hood, accurately weigh the required amount of 2-Nitrosopyridine.

Dissolve in the appropriate solvent to the desired concentration. For in vivo experiments, a

common solvent system is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[5]

Sonication or gentle heating may be used to aid dissolution.[5]

Prepare this solution fresh on the day of use.[5]

Derivatization Reaction:

In a clean, dry reaction vessel, add the analyte solution.
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Add the 2-Nitrosopyridine solution to the reaction vessel. The molar ratio will depend on

the specific reaction kinetics.

Seal the vessel and allow the reaction to proceed at the determined temperature and time.

This may range from room temperature to elevated temperatures.

Sample Work-up and Analysis:

Once the reaction is complete, the sample may require a work-up procedure, such as

quenching or extraction, depending on the subsequent analysis.

Dilute the final reaction mixture with an appropriate solvent for the analytical instrument.

Analyze the derivatized product using the chosen analytical method (e.g., LC-MS). The 2-
Nitrosopyridine derivative is expected to show enhanced ionization.[5]

Safety Considerations during the Protocol:

All steps involving the handling of 2-Nitrosopyridine and its solutions must be performed in

a chemical fume hood.

Wear appropriate PPE throughout the experiment.

Ensure all waste, including unused reagents and reaction mixtures, is disposed of in properly

labeled hazardous waste containers.

Thoroughly decontaminate all glassware and work surfaces after completion of the

experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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